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Compound of Interest

Compound Name:
5-[(4-Chlorophenoxy)methyl]furan-

2-carbaldehyde

CAS No.: 438219-08-0

Cat. No.: B454934

Get Quote

Executive Summary
This technical guide provides an in-depth solubility assessment of 5-[(4-
Chlorophenoxy)methyl]furan-2-carbaldehyde (CAS 438219-08-0). As a functionalized furan

derivative featuring both a polar aldehyde motif and a lipophilic chlorophenoxy ether tail, this

compound exhibits a "hybrid" solubility profile that challenges standard solvent selection

protocols.

This document synthesizes theoretical Quantitative Structure-Property Relationship (QSPR)

analysis with field-proven experimental methodologies. It is designed to guide researchers in

selecting optimal solvent systems for synthesis, purification (recrystallization), and biological

assay formulation.
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Property Detail

IUPAC Name
5-[(4-Chlorophenoxy)methyl]furan-2-

carbaldehyde

CAS Number 438219-08-0

Molecular Formula C₁₂H₉ClO₃

Molecular Weight 236.65 g/mol

Predicted LogP ~2.5 – 3.2 (Lipophilic)

Physical State
Crystalline Solid (typically off-white to pale

yellow)

Solubility Landscape Assessment
The solubility of 5-[(4-Chlorophenoxy)methyl]furan-2-carbaldehyde is governed by the

competition between its polar furan-aldehyde "head" and its non-polar chlorophenyl "tail." The

ether linkage (-CH₂-O-) introduces flexibility but does not significantly enhance water solubility

compared to the parent 5-hydroxymethylfurfural (HMF).

Predicted Solubility Profile
Note: The values below are classified based on functional group analysis and behavior of

structural analogs (e.g., 5-(4-chlorophenyl)furan-2-carbaldehyde).
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Solvent Class
Representative
Solvent

Solubility Rating Technical Notes

Polar Aprotic DMSO, DMF High (>100 mg/mL)

Recommended for

Stock Solutions. The

high dipole moment of

these solvents

interacts effectively

with the furan oxygen

and aldehyde

carbonyl.

Polar Protic Ethanol, Methanol
Moderate (10–50

mg/mL)

Soluble, often

requiring mild heating

(40°C). Suitable for

recrystallization when

paired with water.

Chlorinated
Dichloromethane

(DCM), Chloroform
High (>100 mg/mL)

Excellent for

extraction workups.

The lipophilic

chlorophenyl group

drives solubility here.

Esters/Ketones Ethyl Acetate, Acetone High (>50 mg/mL)

Good general-purpose

solvents for transfer

and chromatography

loading.

Aqueous Water, PBS (pH 7.4)
Low/Insoluble (<0.1

mg/mL)

Critical Constraint.

The hydrophobic

chlorophenoxy moiety

dominates. Requires

co-solvents (DMSO)

or surfactants for

biological assays.

Non-Polar Hexane, Heptane Low (<1 mg/mL) Poor solubility. Useful

as an anti-solvent to

precipitate the
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compound from DCM

or Ethyl Acetate.

Thermodynamic & Structural Analysis
To understand why this compound behaves this way, we must look at the molecular

thermodynamics.

Enthalpy of Solvation (

):

In Water, the energy cost to create a cavity large enough for the chlorophenoxy group is

high, and the hydrogen bonding with the aldehyde group is insufficient to overcome this

entropy penalty.

In DMSO, the sulfoxide oxygen acts as a strong hydrogen bond acceptor for the

compound's polarized hydrogens, while the methyl groups of DMSO interact favorably with

the aromatic rings via van der Waals forces.

Crystal Lattice Energy:

The presence of the ether linkage (-CH₂-O-) disrupts the planarity seen in directly coupled

aryl-furans (like 5-(4-chlorophenyl)furan-2-carbaldehyde), likely lowering the melting point

and lattice energy. This makes the compound slightly more soluble in organic solvents

than its rigid bi-aryl counterparts.

Standardized Experimental Protocol: Solubility
Determination
Since batch-specific impurities (e.g., residual 4-chlorophenol) can alter solubility, researchers

should validate the exact solubility limit using this self-validating "Shake-Flask" protocol.

Protocol: Gravimetric Saturation Method
Objective: Determine the saturation solubility (
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) in a target solvent at 25°C.

Materials:

Target Compound (CAS 438219-08-0)[1]

Solvent (HPLC Grade)

0.45 µm PTFE Syringe Filter

Analytical Balance (0.01 mg precision)

Thermomixer or Shaker

Workflow:

Preparation: Weigh ~50 mg of compound into a 2 mL glass vial.

Addition: Add 500 µL of solvent.

Equilibration: Vortex for 1 minute. If fully dissolved, add more solid until a visible precipitate

remains (supersaturation).

Agitation: Shake at 25°C for 24 hours (equilibrium phase).

Filtration: Filter the supernatant using a pre-warmed syringe filter (to prevent precipitation in

the filter).

Quantification (Gravimetric):

Pipette exactly 200 µL of filtrate into a pre-weighed aluminum weighing boat.

Evaporate solvent (vacuum oven or nitrogen stream).

Weigh the residue.

Calculation:

Validation Step (Self-Check)
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Visual Check: If the residue appears oily or discolored compared to the starting material,

degradation may have occurred (common with aldehydes in alcohols). Verify purity via TLC

or HPLC.

Workflow Visualization
The following diagram outlines the decision logic for solvent selection based on the intended

application (Synthesis vs. Analysis).

Start: Select Application

Synthesis / Reaction Purification / Isolation Biological Assay

High Temp (>80°C)? Recrystallization? Flash Chromatography Make 10-100 mM Stock

Use DMF or DMSO
(High Solubility, High BP)

Yes

Use DCM or THF
(Good Solubility, Low BP)

No

System: Ethanol/Water
(Dissolve in hot EtOH,

add H2O to turbid)

Eluent: Hexane/Ethyl Acetate
(Compound is soluble in EtOAc,

insoluble in Hexane)
Solvent: 100% DMSO

Dilute into Media

Keep DMSO < 0.5% v/v
to prevent precipitation

Click to download full resolution via product page
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Figure 1: Decision matrix for solvent selection based on experimental intent. Note the critical

warning for biological assays regarding aqueous precipitation.

Implications for Research & Development
Synthesis Optimization
For reactions involving the aldehyde group (e.g., Knoevenagel condensation, Schiff base

formation), Ethanol is often the solvent of choice due to its moderate solubility allowing for

product precipitation upon cooling. However, if nucleophilic attack on the furan ring is a

concern, switch to Acetonitrile (polar aprotic, non-nucleophilic).

Stability Warning
Aldehydes are prone to oxidation to carboxylic acids (furoic acid derivatives) upon prolonged

exposure to air.

Storage: Store solid at 2-8°C under inert gas (Argon/Nitrogen).

Solution Stability: Avoid storing in Methanol for extended periods (>24h) without buffering, as

acetal formation can occur trace acid catalysis.

Biological Formulation
Because the LogP is estimated >2.5, this compound is Class II (Low Solubility, High

Permeability) in the BCS classification system.

Protocol: Dissolve in 100% DMSO to create a 20 mM stock.

Dilution: Slowly add the DMSO stock to the vortexing aqueous buffer to prevent "crashing

out" (rapid precipitation of amorphous solids).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. 5-(4-Chlorophenoxymethyl)furan-2-carbaldehyde | CymitQuimica [cymitquimica.com]
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at: [https://www.benchchem.com/product/b454934/docs#solubility-profile-technical-
assessment-5-4-chlorophenoxy-methyl-furan-2-carbaldehyde]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Contact our Ph.D. Support Team for a compatibility check
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